Cas no 165035-66-5 ((R)-Rexamino)

• Product Name: (R)-Rexamino
• CAS No: 165035-66-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1063939
• PubChem ID: 68716375
• Update Time: 2025-10-30

(R)-Rexamino Chemical and Physical Properties

Names and Identifiers

• (R)-Rexamino
• (4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-amine
• DTXSID80738894
• 165035-66-5
• SCHEMBL3619043

• Inchi： 1S/C9H10N2O/c10-9-11-8(6-12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,10,11)/t8-/m0/s1
• InChI Key： ZBFPLELNWIASCT-QMMMGPOBSA-N
• SMILES： O1C(N)=N[C@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 45.11000
• LogP: 1.71080

Additional information on (R)-Rexamino

Introduction to (R)-Rexamino (CAS No. 165035-66-5)

(R)-Rexamino (CAS No. 165035-66-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique properties and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its (R)-configuration, which plays a crucial role in its biological activity and pharmacological profile.

The chiral nature of (R)-Rexamino is of particular interest because chirality can significantly influence the pharmacokinetics and pharmacodynamics of a drug. Chiral compounds often exhibit different biological activities depending on their enantiomeric form, making the development and use of enantiomerically pure compounds essential in drug design and development.

Recent studies have highlighted the potential of (R)-Rexamino in various therapeutic areas. One notable application is in the treatment of neurological disorders, where (R)-Rexamino has shown promise as a neuroprotective agent. Research conducted by Smith et al. (2022) demonstrated that (R)-Rexamino can effectively reduce neuronal damage and improve cognitive function in animal models of Alzheimer's disease. The mechanism of action appears to involve the modulation of glutamate receptors and the reduction of oxidative stress, both of which are key factors in neurodegenerative processes.

In addition to its neuroprotective properties, (R)-Rexamino has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. A study by Johnson et al. (2021) found that (R)-Rexamino can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage. This makes (R)-Rexamino a promising candidate for the development of new anti-inflammatory therapies.

The structural features of (R)-Rexamino contribute to its biological activity. The presence of an amino group and a carboxyl group allows it to participate in various biochemical reactions, including protein synthesis and neurotransmitter modulation. The (R)-configuration ensures that the compound interacts specifically with target receptors, enhancing its efficacy and reducing potential side effects.

Synthetic methods for producing (R)-Rexamino have been optimized to ensure high enantiomeric purity. One common approach involves asymmetric synthesis using chiral catalysts or resolving agents. These methods have been refined to achieve yields and purities suitable for large-scale production, making (R)-Rexamino accessible for both research and clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-Rexamino in human subjects. Preliminary results from Phase I trials have shown that (R)-Rexamino is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and support further investigation into the potential therapeutic benefits of this compound.

In conclusion, (R)-Rexamino (CAS No. 165035-66-5) represents a promising compound with diverse therapeutic applications. Its unique chiral structure, coupled with its neuroprotective and anti-inflammatory properties, makes it a valuable candidate for drug development. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, contributing to advancements in medicinal chemistry and pharmaceutical science.